Cas no 85909-04-2 (Methyl 4-(tert-Butoxycarbonylamino)butanoate)

Methyl 4-(tert-Butoxycarbonylamino)butanoate structure

85909-04-2 structure

Product Name:Methyl 4-(tert-Butoxycarbonylamino)butanoate

CAS No:85909-04-2

MF:C₁₀H₁₉NO₄

MW:217.26216340065

MDL:MFCD18206247

CID:2135236

PubChem ID:13112352

Update Time:2024-10-26

Methyl 4-(tert-Butoxycarbonylamino)butanoate Chemical and Physical Properties

Names and Identifiers

- 4-[[(1,1-dimethylethoxy)carbonyl]amino]Butanoic acid methyl ester
- Methyl 4-((tert-butoxycarbonyl)amino)butanoate
- methyl 4-(tert-butoxycarbonylamino)butanoate
- Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester
- WOSTYWSKGONZPI-UHFFFAOYSA-N
- NE38983
- AK206224
- methyl 4-(tert-butoxycarbonylamino)-butanoate
- Methyl 4-(tert-butoxycarbonylamino) butanoate
- methyl 4-{[(tert-butoxy)carbonyl]amino}bu
- Methyl 4-[[(1,1-dimethylethoxy)carbonyl]amino]butanoate (ACI)
- Methyl 4-tert-butoxycarbonylaminobutanoate
- Methyl N-Boc-4-aminobutanoate
- SCHEMBL3422201
- Methyl4-((tert-butoxycarbonyl)amino)butanoate
- DA-21754
- methyl 4-{[(tert-butoxy)carbonyl]amino}butanoate
- 85909-04-2
- EN300-132104
- CS-0154367
- Methyl 4-(Boc-amino)butanoate
- AB11686
- SY155667
- METHYL 4-[(TERT-BUTOXYCARBONYL)AMINO]BUTANOATE
- AKOS009021950
- Methyl 4-(tert-butoxycarbonylamino) butanoate, 95%
- MFCD18206247
- DS-10116
- methyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
- Methyl 4-(tert-Butoxycarbonylamino)butanoate
- MDL： MFCD18206247
- Inchi： 1S/C10H19NO4/c1-10(2,3)15-9(13)11-7-5-6-8(12)14-4/h5-7H2,1-4H3,(H,11,13)
- InChI Key： WOSTYWSKGONZPI-UHFFFAOYSA-N
- SMILES： O=C(NCCCC(OC)=O)OC(C)(C)C

Computed Properties

Exact Mass: 217.13100
Monoisotopic Mass: 217.13140809g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 7
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.599
XLogP3: 1.1

Experimental Properties

PSA: 64.63000
LogP: 1.85520

Methyl 4-(tert-Butoxycarbonylamino)butanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM255361-1g	Methyl 4-((tert-butoxycarbonyl)amino)butanoate	85909-04-2	95%	1g	$173	2021-06-09
Chemenu	CM255361-5g	Methyl 4-((tert-butoxycarbonyl)amino)butanoate	85909-04-2	95%	5g	$479	2021-06-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ID332-5g	Methyl 4-(tert-Butoxycarbonylamino)butanoate	85909-04-2	95+%	5g	1181.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ID332-200mg	Methyl 4-(tert-Butoxycarbonylamino)butanoate	85909-04-2	95+%	200mg	111.0CNY	2021-07-12
TRC	M224558-25mg	Methyl 4-(tert-Butoxycarbonylamino)butanoate	85909-04-2		25mg	$ 50.00	2022-06-04
TRC	M224558-50mg	Methyl 4-(tert-Butoxycarbonylamino)butanoate	85909-04-2		50mg	$ 70.00	2022-06-04
TRC	M224558-250mg	Methyl 4-(tert-Butoxycarbonylamino)butanoate	85909-04-2		250mg	$ 275.00	2022-06-04
abcr	AB456796-250 mg	Methyl 4-(tert-butoxycarbonylamino) butanoate, 95%; .	85909-04-2	95%	250mg	€95.30	2023-04-22
abcr	AB456796-1 g	Methyl 4-(tert-butoxycarbonylamino) butanoate, 95%; .	85909-04-2	95%	1g	€123.60	2023-04-22
abcr	AB456796-5 g	Methyl 4-(tert-butoxycarbonylamino) butanoate, 95%; .	85909-04-2	95%	5g	€300.90	2023-04-22

Methyl 4-(tert-Butoxycarbonylamino)butanoate Production Method

Production Method 1

24424-99-5

13031-60-2

85909-04-2

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Methanol ; 0 - 5 °C; 30 min, 0 - 5 °C
1.2 0 - 5 °C; 5 h, rt

Reference

Synthesis of Tert-butyl-4-chloro-5,6-dihydropyrido[3,4-d]pyrim-idine-7(8H)-carboxylate

Fan, Ling-ling; et al, Huaxue Shiji, 2016, 38(4), 371-373

Production Method 2

24424-99-5

13031-60-2

85909-04-2

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Methanol ; 1 h, rt

Reference

Enzymatic Removal of Carboxyl Protecting Groups. 2. Cleavage of the Benzyl and Methyl Moieties

Barbayianni, Efrosini; et al, Journal of Organic Chemistry, 2005, 70(22), 8730-8733

Production Method 3

24424-99-5

13031-60-2

85909-04-2

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Acetonitrile ; 16 h, rt

Reference

Batch Versus Flow Lithiation-Substitution of 1,3,4-Oxadiazoles: Exploitation of Unstable Intermediates Using Flow Chemistry

Wong, Jeff Y. F.; et al, Chemistry - A European Journal, 2019, 25(53), 12439-12445

Production Method 4

85909-04-2

Reaction Conditions

1.1 Catalysts: (SP-4-1)-Bis(2,2,6,6-tetramethyl-3,5-heptanedionato-κO3,κO5)nickel Solvents: Methanol ; 24 h, 80 °C

Reference

Direct Catalytic Alcoholysis of Unactivated 8-Aminoquinoline Amides

Deguchi, Toru; et al, ACS Catalysis, 2017, 7(5), 3157-3161

Production Method 5

1314538-55-0

85909-04-2

Reaction Conditions

1.1 Catalysts: Iridium(1+), (2,2′-bipyridine-κN1,κN1′)bis[3,5-difluoro-2-[5-(trifluoromethyl)-2… Solvents: Methanol , Acetone ; 4 h, rt

Reference

Hydroaminomethylation of Olefins with Aminomethyltrifluoroborate by Photoredox Catalysis

Miyazawa, Kazuki; et al, Advanced Synthesis & Catalysis, 2014, 356(13), 2749-2755

Production Method 6

85909-04-2

Reaction Conditions

1.1 Reagents: Triethylborane , Tris(trimethylsilyl)silane , Oxygen Solvents: Dichloromethane , Hexane ; 15 min, rt

Reference

Decarbonylative radical coupling of α-aminoacyl tellurides: Single-step preparation of γ-amino and α,β-diamino acids and rapid synthesis of Gabapentin and Manzacidin A

Nagatomo, Masanori; et al, Angewandte Chemie, 2015, 54(5), 1537-1541

Production Method 7

75178-87-9

85909-04-2

Reaction Conditions

1.1 Reagents: Potassium methoxide , Oxygen Catalysts: Palladium , Bismuth nitrate , Tellurium Solvents: Methanol ; 8 h, 1 atm, 60 °C

Reference

Aerobic Oxidation of Diverse Primary Alcohols to Methyl Esters with a Readily Accessible Heterogeneous Pd/Bi/Te Catalyst

Powell, Adam B.; et al, Organic Letters, 2013, 15(19), 5072-5075

Production Method 8

13031-60-2

34619-03-9

85909-04-2

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C; 12 h, rt

Reference

Novel amide derivatives containing an imidazo[1,2-a]pyridine moiety: Design, synthesis as potential nematicidal and antibacterial agents

Wei, Chengqian; et al, Pesticide Biochemistry and Physiology, 2021, 175,

Production Method 9

4530-20-5

32294-60-3

85909-04-2

Reaction Conditions

1.1 Reagents: 4-Methylmorpholine , Isobutyl chloroformate Solvents: Tetrahydrofuran ; 30 min, 0 °C
1.2 Reagents: Sodium borohydride Solvents: Methanol , Tetrahydrofuran ; 30 min, 0 °C
1.3 30 min, rt
2.1 Reagents: Triethylborane , Tris(trimethylsilyl)silane , Oxygen Solvents: Dichloromethane , Hexane ; 15 min, rt

Reference

Decarbonylative radical coupling of α-aminoacyl tellurides: Single-step preparation of γ-amino and α,β-diamino acids and rapid synthesis of Gabapentin and Manzacidin A

Nagatomo, Masanori; et al, Angewandte Chemie, 2015, 54(5), 1537-1541

Production Method 10

58632-95-4

56-12-2

85909-04-2

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: 1,4-Dioxane , Water ; 3 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2
2.1 Reagents: Sodium bicarbonate Solvents: Dimethylformamide ; overnight, rt

Reference

Designing hybrid foldamers: the effect on the peptide conformational bias of β- versus α- and γ-linear residues in alternation with (1R,2S)-2-aminocyclobutane-1-carboxylic acid

Celis, Sergio; et al, Organic & Biomolecular Chemistry, 2012, 10(4), 861-868

Production Method 11

24424-99-5

85909-04-2

Reaction Conditions

1.1 Catalysts: Sodium methoxide , (T-4)-Methoxy[2-[(methylamino-κN)methyl]phenyl-κC][2-[(methylamino)methyl]phenyl… ; 12 h, 70 °C
1.2 24 h, 25 °C

Reference

Double Molecular Recognition with Aminoorganoboron Complexes: Selective Alcoholysis of β-Dicarbonyl Derivatives

Oishi, Shunsuke; et al, Angewandte Chemie, 2012, 51(22), 5395-5399

Production Method 12

85909-08-6

85909-04-2

Reaction Conditions

1.1 Reagents: Sodium methoxide , Boron(1+), rel-bis[2-[[(R)-methylamino-κN]methyl]phenyl-κC]-, chloride (1:1), (T… Solvents: Methanol ; 15 min, 25 °C
1.2 Solvents: Isopropanol ; 24 h, 25 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; 25 °C

Reference

Double Molecular Recognition with Aminoorganoboron Complexes: Selective Alcoholysis of β-Dicarbonyl Derivatives

Oishi, Shunsuke; et al, Angewandte Chemie, 2012, 51(22), 5395-5399

Production Method 13

57294-38-9

85909-04-2

Reaction Conditions

1.1 Reagents: Triethylamine , BOP reagent Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; overnight, rt

Reference

Structure-activity relationship studies of 1-(4-chloro-2,5-dimethoxyphenyl)-3-(3-propoxypropyl)thiourea, a non-nucleoside reverse transcriptase inhibitor of human immunodeficiency virus type-1

Weitman, Michal; et al, European Journal of Medicinal Chemistry, 2011, 46(2), 447-467

Production Method 14

57294-38-9

85909-04-2

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Dimethylformamide ; overnight, rt

Reference

Designing hybrid foldamers: the effect on the peptide conformational bias of β- versus α- and γ-linear residues in alternation with (1R,2S)-2-aminocyclobutane-1-carboxylic acid

Celis, Sergio; et al, Organic & Biomolecular Chemistry, 2012, 10(4), 861-868

Production Method 15

86953-79-9

85909-04-2

Reaction Conditions

1.1 Reagents: Sodium periodate , Ruthenium dioxide Solvents: tert-Butanol , Water ; 4 h, rt
1.2 Solvents: Ethyl acetate , Water ; rt
1.3 Solvents: Methanol ; 1 h, rt

Reference

Ruthenium tetroxide oxidation of cyclic N-acylamines by a single layer method: formation of ω-amino acids

Kaname, Mamoru; et al, Tetrahedron Letters, 2008, 49(17), 2786-2788

Production Method 16

228110-66-5

85909-04-2

Reaction Conditions

1.1 Catalysts: Scandium triflate Solvents: Methanol ; 29 h, 64 °C; 64 °C → rt

Reference

Scandium triflate-catalyzed transesterification of carboxylic esters

Remme, Nicole; et al, Synlett, 2007, (3), 491-493

Production Method 17

84766-90-5

85909-04-2

Reaction Conditions

1.1 Reagents: Potassium chloride , Hydrogen peroxide Catalysts: Molybdate(3-), ferratehexa-μ3-hydroxyhexa-μ-oxododecaoxohexa-, ammonium (1:3) ; 24 h, 65 °C
1.2 Solvents: Water

Reference

Aldehydes as potential acylating reagents for oxidative esterification by inorganic ligand-supported iron catalysis

Yu, Han; et al, Green Chemistry, 2019, 21(16), 4550-4554

Production Method 18

85909-08-6

85909-04-2

Reaction Conditions

1.1 Solvents: Methanol

Reference

A mild two-step method for the hydrolysis of lactams and secondary amides

Flynn, Daniel L.; et al, Journal of Organic Chemistry, 1983, 48(14), 2424-6

Production Method 19

24424-99-5

3251-07-8

85909-04-2

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: 1,4-Dioxane , Water ; 0 °C → rt; 18 h, rt

Reference

Total synthesis and antitrypanosomal activity of janadolide and simplified analogues

Chung, Jonathan H.; et al, Organic Letters, 2020, 22(8), 3089-3093

Production Method 20

24424-99-5

85909-04-2

Reaction Conditions

1.1 Catalysts: Sodium methoxide , (T-4)-Methoxy[2-[(methylamino-κN)methyl]phenyl-κC][2-[(methylamino)methyl]phenyl… ; 12 h, 70 °C
2.1 Reagents: Sodium methoxide , Boron(1+), rel-bis[2-[[(R)-methylamino-κN]methyl]phenyl-κC]-, chloride (1:1), (T… Solvents: Methanol ; 15 min, 25 °C
2.2 Solvents: Isopropanol ; 24 h, 25 °C
2.3 Reagents: Ammonium chloride Solvents: Water ; 25 °C

Reference

Double Molecular Recognition with Aminoorganoboron Complexes: Selective Alcoholysis of β-Dicarbonyl Derivatives

Oishi, Shunsuke; et al, Angewandte Chemie, 2012, 51(22), 5395-5399